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Compound of Interest

Compound Name: Mini gastrin I, human tfa

Cat. No.: B15616805

Disclaimer: This document provides essential safety and logistical information for handling Mini
gastrin I, human trifluoroacetate (TFA) in a laboratory setting. It is intended to supplement, not
replace, a thorough institutional risk assessment and the Safety Data Sheet (SDS) provided by
the manufacturer. Always consult your institution's Environmental Health and Safety (EH&S)
department for specific guidance.

Hazard Identification and Risk Assessment

Mini gastrin I, human TFA is a potent biological material.[1] The primary hazards are
associated with the peptide's biological activity and the corrosive nature of the trifluoroacetate
(TFA) salt.[2][3][4] TFA is a strong organic acid and can cause severe skin and eye burns.[2][3]
[4] Lyophilized powders can be easily aerosolized, creating an inhalation risk.[1]

Key Hazards:

Corrosive: The TFA salt is acidic and can cause severe burns upon contact with skin and
eyes.[2][3][4]

Irritant: May cause respiratory tract irritation if inhaled.[5]

Biologically Active: As a gastrin analogue, it may have physiological effects if absorbed.

Harmful if Swallowed: Ingestion can be toxic.[6]
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Personal Protective Equipment (PPE)

Appropriate PPE is the primary barrier against accidental exposure and is mandatory when

handling Mini gastrin I, human TFA.[1]

PPE Category

Minimum Requirement

Recommended for High-
Risk Tasks (e.g., handling
large quantities, potential
for aerosolization)

Eye Protection

ANSI-approved safety goggles
with side shields.[3][6]

A face shield in addition to

safety goggles.[3][7]

Hand Protection

Chemical-resistant nitrile
gloves (double gloving is

recommended).[1][2]

Heavy-duty gloves such as
butyl rubber or Viton for

handling large volumes.[3]

Body Protection

A lab coat or protective gown.

[1](6]

An impervious or chemical-

resistant apron over a lab coat.

[3]

Respiratory Protection

Work within a certified
chemical fume hood.[1][2][3]

A full-face respirator may be
necessary if a fume hood is

not available (consult EH&S).

[3]

Always inspect PPE for integrity before use and change gloves immediately if they become

contaminated.[1]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of Mini gastrin I, human TFA from receipt to

preparation of a stock solution.

Experimental Workflow for Safe Handling
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Caption: Workflow for handling and reconstituting Mini gastrin I, human TFA.
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Detailed Methodology:

e Preparation:

o Don all required PPE as specified in the table above.

o Prepare a designated, clean work area inside a certified chemical fume hood.[1][2]

o Assemble all necessary materials: the peptide vial, appropriate solvent, sterile low-
adhesion tubes, and calibrated micropipettes with sterile tips.[6]

» Handling Lyophilized Powder:

o Before opening, allow the vial to come to room temperature to prevent condensation.[6]

o Briefly centrifuge the vial to ensure the powder is at the bottom.[6]

o Carefully open the vial inside the fume hood to prevent inhalation of any aerosolized
powder.[1]

¢ Reconstitution:

o Using a calibrated micropipette, slowly add the required volume of the appropriate sterile
solvent to the vial.

o Gently vortex the vial or pipette the solution up and down to ensure the peptide is fully
dissolved. Avoid vigorous shaking which can cause degradation.

o Visually confirm that the solution is clear and free of particulates.

e Storage:

o For long-term stability and to avoid repeated freeze-thaw cycles, it is recommended to
aliquot the stock solution into smaller, single-use sterile tubes.[8]

o Clearly label each aliquot with the peptide name, concentration, and date of preparation.

o Store the aliquots at -20°C or -80°C as recommended by the supplier.[6]
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.[1]

Emergency Response Logic
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-mini-gastrin-i-human-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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